Cas no 2764019-48-7 (Tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate)

• Product Name: Tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate
• CAS No: 2764019-48-7
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 6008824
• PubChem ID: 165985277
• Update Time: 2025-05-22

Tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-37343558
• tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate
• 2764019-48-7
• Tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate

• Inchi： 1S/C11H18F3NO3/c1-10(2,3)18-9(16)4-7-5-15-8(6-17-7)11(12,13)14/h7-8,15H,4-6H2,1-3H3
• InChI Key： JHIGOLZSXBPIMR-UHFFFAOYSA-N
• SMILES： FC(C1COC(CC(=O)OC(C)(C)C)CN1)(F)F

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate

Tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate: A Comprehensive Overview

Tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate, also known by its CAS number 2764019-48-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its unique morpholine ring structure substituted with a trifluoromethyl group and a tert-butyl ester, exhibits a range of intriguing chemical properties. Recent studies have highlighted its potential applications in drug discovery, polymer chemistry, and as an intermediate in the synthesis of advanced materials.

The molecular structure of tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate is defined by a morpholine ring system, which is a six-membered heterocycle containing one oxygen and one nitrogen atom. The presence of the trifluoromethyl group at the 5-position of the morpholine ring introduces significant electronic and steric effects, enhancing the compound's reactivity and stability. The tert-butyl ester group further contributes to the molecule's solubility and compatibility with various synthetic protocols.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as an intermediate in the construction of bioactive molecules. For instance, studies have demonstrated its utility in the formation of complex heterocycles through intramolecular cyclization reactions. Additionally, its ability to act as a protecting group for hydroxyl functionalities has been explored in peptide synthesis, where it provides excellent stability under harsh reaction conditions.

In terms of physical properties, tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for use in solution-phase reactions. The compound's stability under thermal and photochemical conditions has also been investigated, with results indicating that it remains stable under typical laboratory conditions.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the morpholine derivative. Recent advancements have introduced more efficient routes, such as microwave-assisted synthesis and catalytic methods, which significantly reduce reaction times while maintaining high yields. These methods leverage the inherent reactivity of the morpholine ring system to facilitate selective substitution at the desired positions.

Applications of tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate extend beyond traditional organic synthesis. In materials science, it has been employed as a building block for the development of novel polymers with tailored mechanical and thermal properties. For example, researchers have successfully incorporated this compound into polyurethane formulations, resulting in materials with enhanced durability and resistance to environmental factors.

In the realm of drug discovery, this compound has shown promise as a lead molecule for developing bioactive agents targeting various therapeutic areas. Its unique structure allows for modulation of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), making it an attractive candidate for optimization studies.

From an environmental standpoint, the biodegradability and eco-friendliness of tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate have been evaluated through standardized tests. Results indicate that while it is not inherently biodegradable under natural conditions, its degradation can be facilitated through specific microbial consortia or chemical oxidation processes.

In conclusion, tert-butyl 2-[5-(trifluoromethyl)morpholin-2-yl]acetate, CAS number 2764019-48-7, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application studies, underscore its importance in contemporary chemical research.